N-(2-oxo-2-thiophen-2-ylethyl)-1-propanoylpiperidine-2-carboxamide

• IUPAC Name: N-(2-oxo-2-thiophen-2-ylethyl)-1-propanoylpiperidine-2-carboxamide
• InChI: InChI=1S/C15H20N2O3S/c1-2-14(19)17-8-4-3-6-11(17)15(20)16-10-12(18)13-7-5-9-21-13/h5,7,9,11H,2-4,6,8,10H2,1H3,(H,16,20)
• InChI Key: RDVRWVVMPZLCAR-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N1CCCCC1C(=O)NCC(=O)C2=CC=CS2
• Molecular Formula: C15H20N2O3S
• Molecular Weight: 308.4 g/mol

Description

N-(2-oxo-2-thiophen-2-ylethyl)-1-propanoylpiperidine-2-carboxamide is a synthetic organic compound that features a piperidine ring, a thiophene moiety, and an amide linkage

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-oxo-2-thiophen-2-ylethyl)-1-propanoylpiperidine-2-carboxamide typically involves multiple steps:

Formation of the Thiophene Moiety: The thiophene ring can be synthesized through the Hantzsch thiazole synthesis, which involves the reaction of thioamides with α-halocarbonyl compounds.

Introduction of the Piperidine Ring: The piperidine ring can be introduced through a cyclization reaction involving appropriate precursors such as 1,5-diaminopentane.

Amide Bond Formation: The final step involves the formation of the amide bond between the thiophene-containing intermediate and the piperidine derivative.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors for better control of reaction conditions and scalability.

Chemical Reactions Analysis

Types of Reactions

N-(2-oxo-2-thiophen-2-ylethyl)-1-propanoylpiperidine-2-carboxamide can undergo various chemical reactions:

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The carbonyl group in the thiophene moiety can be reduced to an alcohol using reducing agents like sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions at the thiophene ring, where halogenated derivatives can be formed using halogenating agents.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid

Reduction: Sodium borohydride, lithium aluminum hydride

Substitution: Halogenating agents like N-bromosuccinimide

Major Products

Oxidation: Sulfoxides, sulfones

Reduction: Alcohol derivatives

Substitution: Halogenated thiophene derivatives

Scientific Research Applications

N-(2-oxo-2-thiophen-2-ylethyl)-1-propanoylpiperidine-2-carboxamide has several scientific research applications:

Medicinal Chemistry: It can be used as a scaffold for the development of new pharmaceuticals, particularly those targeting neurological disorders due to its piperidine moiety.

Organic Synthesis: The compound can serve as an intermediate in the synthesis of more complex molecules, providing a versatile building block for various synthetic pathways.

Materials Science: Its unique structure makes it a candidate for the development of novel materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of N-(2-oxo-2-thiophen-2-ylethyl)-1-propanoylpiperidine-2-carboxamide involves its interaction with specific molecular targets. The piperidine ring can interact with neurotransmitter receptors, potentially modulating their activity. The thiophene moiety may also contribute to the compound’s binding affinity and specificity. The exact pathways and targets would depend on the specific application and the biological context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

N-(2-oxo-2-thiophen-2-ylethyl)-1-benzoylpiperidine-2-carboxamide: Similar structure but with a benzoyl group instead of a propanoyl group.

N-(2-oxo-2-thiophen-2-ylethyl)-1-acetylpiperidine-2-carboxamide: Similar structure but with an acetyl group instead of a propanoyl group.

Uniqueness

N-(2-oxo-2-thiophen-2-ylethyl)-1-propanoylpiperidine-2-carboxamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. The propanoyl group may influence the compound’s solubility and reactivity compared to its analogs.